Cas no 3343-15-5 ((8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide)

• Product Name: (8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide
• CAS No: 3343-15-5
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 1457653
• PubChem ID: 94842968
• Update Time: 2024-02-29

(8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide Chemical and Physical Properties

Names and Identifiers

• (8β)-n-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxa Mide
• Lysergic acid alpha-hydroxyethylamide
• Lysergic acid methyl carbinolamide
• N-(alpha-Hydroxyethyl)lysergamide
• (S)-9,10-Didehydro-N-(1-hydroxyethyl)-6-methylergoline-8beta-carboxamide
• Ergoline-8-carboxamide, 9,10-didehydro-N-(1-hydroxyethyl)-6-methyl-, (8-beta)-
• Lysergamide, N-(1-hydroxyethyl)- (7CI)
• (8beta)-N-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxamide
• Lysergic acid alpha-hydroxyethylamide; Lysergic acid methyl carbinolamide; N-(alpha-Hydroxyethyl)lysergamide; (S)-9,10-Didehydro-N-(1-hydroxyethyl)-6-methylergoline-8beta-carboxamide; Ergoline-8-carboxamide, 9,10-didehydro-N-(1-hydroxyethyl)-6-methyl-, (8-beta)-; Lysergamide, N-(1-hydroxyethyl)- (7CI); (8beta)-N-(1-hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboxamide
• 9,10-Didehydro-N-[(S)-1-hydroxyethyl]-6-methylergoline-8β-carboxamide
• Lysergic acid 1-hydroxyethylamide
• Lysergic acid α-hydroxyethylamide
• N-(1-Hydroxyethyl)lysergamide
• Einecs 222-086-0
• DTXSID10955057
• SCHEMBL3190210
• (6aR,9R)-N-(1-hydroxyethyl)-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• N-(1-Hydroxyethyl)-6-methyl-9,10-didehydroergoline-8-carboximidic acid
• 3343-15-5
• Lysergamide, N-(1-hydroxyethyl)-
• NS00047807
• AKOS040752813

• Inchi： 1S/C18H21N3O2/c1-10(22)20-18(23)12-6-14-13-4-3-5-15-17(13)11(8-19-15)7-16(14)21(2)9-12/h3-6,8,10,12,16,19,22H,7,9H2,1-2H3,(H,20,23)/t10?,12-,16-/m1/s1
• InChI Key： WYTJZJPVCDWOOI-WPJLSRQMSA-N
• SMILES： C(NC(O)C)(=O)[C@@H]1C=C2C3=C4C(C[C@]2(N(C1)C)[H])=CNC4=CC=C3

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides